![molecular formula C9H11Cl2N B189898 3-(2,4-Dichlorophenyl)propan-1-amine CAS No. 147498-88-2](/img/structure/B189898.png)
3-(2,4-Dichlorophenyl)propan-1-amine
Overview
Description
“3-(2,4-Dichlorophenyl)propan-1-amine” is a chemical compound with the CAS Number: 147498-88-2 . It has a molecular weight of 204.1 and its IUPAC name is 3-(2,4-dichlorophenyl)-1-propanamine .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H11Cl2N/c10-8-4-3-7 (2-1-5-12)9 (11)6-8/h3-4,6H,1-2,5,12H2 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature .Scientific Research Applications
Synthesis and Characterization
- Hexadentate N3O3 amine phenol ligands for Group 13 metal ions : N3O3 amine phenols, including derivatives related to 3-(2,4-Dichlorophenyl)propan-1-amine, were synthesized and characterized. These compounds are reduction products of Schiff bases and have applications in coordination chemistry (Liu, Wong, Rettig, & Orvig, 1993).
- Synthesis of tertiary amines and corrosion inhibition : Tertiary amines, including those structurally related to this compound, were synthesized and studied for their inhibitory effects on carbon steel corrosion. These compounds form protective layers on metal surfaces, offering potential applications in corrosion science (Gao, Liang, & Wang, 2007).
Medicinal Chemistry
- Antifungal activity of N-substituted propylamines : N-substituted derivatives of 2,4-dichlorophenyl-propylamines, which include compounds structurally similar to this compound, demonstrated antifungal activity against plant pathogenic fungi, suggesting potential applications in agricultural and medicinal chemistry (Arnoldi et al., 2007).
Material Science
- Immobilization of pesticides on silica gel : Studies involving the immobilization of pesticides structurally similar to this compound on silica gel surfaces demonstrate potential applications in the development of novel materials for agricultural and environmental science (Prado & Airoldi, 2000).
Chemistry of Azo Compounds
- Synthesis and properties of diazenyl compounds : The synthesis and characterization of diazenyl compounds, which are structurally related to this compound, have been studied, highlighting their potential applications in dye and pigment industries (Ozek et al., 2006).
Safety and Hazards
properties
IUPAC Name |
3-(2,4-dichlorophenyl)propan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11Cl2N/c10-8-4-3-7(2-1-5-12)9(11)6-8/h3-4,6H,1-2,5,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYLNWUPRLIORDX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)CCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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